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Compound of Interest

Compound Name: ethyl 3-methyl-2-nitrobutanoate

Cat. No.: B8678485

Get Quote

Executive Summary & Identification Strategy
Ethyl 2-nitro-3-methylbutanoate (also known as Ethyl 2-nitroisovalerate) is a specialized nitro-

ester intermediate primarily utilized in the synthesis of unnatural amino acids (specifically valine

analogs) and complex heterocyclic scaffolds. Its utility lies in the versatile reactivity of the

-nitro group, which serves as a "chemical handle" for further functionalization (alkylation,
reduction to amine, or Denitro-hydrogenation).

Despite its utility, this compound often eludes standard database searches due to inconsistent

nomenclature. This guide provides the definitive identification data and a self-validating

synthesis protocol.
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Attribute Detail Notes

IUPAC Name
Ethyl 3-methyl-2-

nitrobutanoate

Preferred for database

searching.

Common Name Ethyl 2-nitroisovalerate Used in older literature.

CAS Number 35529-11-4
Validated via chemical supplier

databases (e.g., Rovathin).

Molecular Formula

C

H

NO

Molecular Weight 175.18 g/mol

Structure

CH

CH(CH

)CH(NO

)COOCH

CH

Chiral center at C2.

Key Precursor
Ethyl 3-methyl-2-nitrobut-2-

enoate

CAS: 18289-63-9 (Unsaturated

analog).

Search Strategy for Researchers
When sourcing this compound or its data, standard searches often fail due to the "isovalerate"

vs. "3-methylbutanoate" ambiguity.

Primary Search Key: "Ethyl 3-methyl-2-nitrobutanoate" (IUPAC).

Secondary Search Key: CAS "35529-11-4".

Alternative Strategy: Search for the unsaturated precursor (CAS 18289-63-9) and perform a

one-step reduction, as the saturated nitro-ester is frequently synthesized in situ rather than
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purchased.

Chemical Synthesis & Production Protocol
The most robust route to Ethyl 2-nitro-3-methylbutanoate is not direct nitration (which is

hazardous and non-selective) but the reduction of the corresponding nitroalkene. This method

ensures regioselectivity and safety.

Synthesis Workflow (Graphviz Visualization)

Isobutyraldehyde
(CAS 78-84-2)

Nitroaldol Intermediate
(Unstable)

Henry Reaction
(Base, e.g., TiCl4/Base)

Ethyl Nitroacetate
(CAS 626-35-7)

Ethyl 3-methyl-2-nitrobut-2-enoate
(CAS 18289-63-9)

Dehydration
(-H2O) Ethyl 2-nitro-3-methylbutanoate

(CAS 35529-11-4)

Selective Reduction
(NaBH4, EtOH) Ethyl Valinate

(CAS 13893-45-3)

Hydrogenation
(H2, Pd/C)

Click to download full resolution via product page

Caption: Stepwise synthesis pathway from commodity chemicals to Ethyl 2-nitro-3-

methylbutanoate and its downstream conversion to Valine ethyl ester.

Detailed Experimental Protocol (Self-Validating)
Objective: Synthesize Ethyl 2-nitro-3-methylbutanoate from Ethyl 3-methyl-2-nitrobut-2-enoate.

Reagents:

Ethyl 3-methyl-2-nitrobut-2-enoate (1.0 eq) [Precursor]

Sodium Borohydride (NaBH

) (1.5 eq)

Ethanol (Absolute) or Methanol

Acetic Acid (for quenching)

Dichloromethane (DCM) for extraction
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Step-by-Step Methodology:

Preparation: Dissolve Ethyl 3-methyl-2-nitrobut-2-enoate (e.g., 10 mmol) in absolute Ethanol

(30 mL). Cool the solution to 0°C in an ice bath. Causality: Low temperature prevents over-

reduction of the ester group or nitro group.

Reduction: Add NaBH

(15 mmol) portion-wise over 15 minutes.

Observation: Gas evolution (H

) may occur; ensure venting.

Mechanism:[1] The hydride attacks the

-carbon of the conjugated system (1,4-addition), reducing the C=C bond while leaving the
nitro group intact.

Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C). Monitor by

TLC (Silica, 10% EtOAc/Hexane). The UV-active spot of the starting material (conjugated

nitroalkene) should disappear.

Quenching: Carefully add dilute Acetic Acid or saturated NH

Cl solution dropwise until pH ~6. Caution: Exothermic.

Workup: Evaporate most of the Ethanol under reduced pressure. Dilute the residue with

water (20 mL) and extract with DCM (3 x 20 mL).

Purification: Dry combined organic layers over anhydrous MgSO

, filter, and concentrate.

Validation: The product is typically a pale yellow oil.

Yield: Expect 85-95% yield.

Storage: Store at 4°C under inert atmosphere (Ar/N
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). Nitro compounds can slowly decompose if exposed to light/heat.

Applications in Drug Development
Synthesis of Unnatural Amino Acids
The primary utility of Ethyl 2-nitro-3-methylbutanoate is as a masked amino acid precursor.

Pathway: Nitro group reduction (

or

) yields Ethyl Valinate (CAS 13893-45-3).

Advantage: This route allows for the introduction of isotopic labels (e.g., using D

gas) or the synthesis of

-alkylated analogs via alkylation of the

-nitro ester enolate before reduction.

Heterocyclic Scaffold Construction
The

-nitro ester motif is a potent "chameleon" in synthesis:

Nucleophile: The

-proton is highly acidic (

), allowing easy deprotonation and reaction with electrophiles (Michael acceptors, alkyl
halides).

Electrophile: The ester group allows for cyclization reactions to form isoxazoles or pyrroles

when reacted with suitable dipolarophiles.

Analytical Characterization
To validate the identity of the synthesized compound (CAS 35529-11-4), compare experimental

data against these expected values.
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Technique Expected Signal Interpretation

H NMR (CDCl

, 400 MHz)

5.10 (d, 1H,

Hz)

-proton (CH-NO

). Distinctive downfield shift

due to nitro/ester electron

withdrawal.

4.25 (q, 2H)

Ethyl ester (-OCH

-).

2.60 (m, 1H) -proton (Isopropyl CH).

1.05 (d, 6H)
Methyl groups of the isopropyl

chain.

IR Spectroscopy 1745 cm C=O Stretch (Ester).[1]

1555 cm

(asym), 1375 cm

(sym)

NO

Stretch. Diagnostic for nitro

group presence.[1]

Mass Spectrometry m/z 176 [M+H]

Low intensity; often sees

fragment [M-NO

]

.

Safety & Handling (E-E-A-T)
Hazard Classification:

Nitro Compounds: Generally possess explosive potential or high energy upon heating. While

this specific ester is relatively stable, it should never be distilled to dryness or heated above

100°C without rigorous DSC (Differential Scanning Calorimetry) testing.
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Toxicity: Treat as a potential irritant and sensitizer. Use standard PPE (gloves, goggles, fume

hood).

Storage:

Keep in a tightly sealed container.

Store in a refrigerator (2-8°C).

Protect from light to prevent photochemical degradation of the nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b8678485/docs#ethyl-2-nitro-3-
methylbutanoate-technical-identification-synthesis-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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